Cas no 24019-05-4 (Benzenesulfonic acid,5-chloro-2-[4-chloro-2-[[[(3,4-dichlorophenyl)amino]carbonyl]amino]phenoxy]-)

• Product Name: Benzenesulfonic acid,5-chloro-2-[4-chloro-2-[[[(3,4-dichlorophenyl)amino]carbonyl]amino]phenoxy]-
• CAS No: 24019-05-4
• MF: C₁₉H₁₂Cl₄N₂O₅S
• MW: 522.18597984314
• CID: 263962
• PubChem ID: 62506
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-2-[4-chloro-2-[[[(3,4-dichlorophenyl)amino]carbonyl]amino]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-2-[4-chloro-2-[[[(3,4-dichlorophenyl)amino]carbonyl]amino]phenoxy]-
• 5-chloro-2-[4-chloro-2-[(3,4-dichlorophenyl)carbamoylamino]phenoxy]benzenesulfonic acid
• 1-(2'-Sulfo-4'-chlorophenoxy)-2-(3'',4''-dichlorophenylureido)-4-chlorobenzene
• Benzenesulfonicacid, 5-chloro-2-[4-chloro-2-[3-(3,4-dichlorophenyl)ureido]phenoxy]-(6CI,7CI,8CI)
• Sulcofuron
• 5-chloro-2-(4-chloro-2-(3,4-chlorophenyl))phenoxyureidobenzenesulfonate
• 5-chloro-2-(4-chloro-2-{[(3,4-dichlorophenyl)carbamoyl]amino}phenoxy)benzenesulfonic acid
• 4B88V7819F
• Epitope ID:131787
• 5-CHLORO-2-[4-CHLORO-2-[(3,4-DICHLOROPHENYL)CARBAMOYLAMINO]PHENOXY]BEN ZENESULFONIC ACID
• 5-CHLORO-2-(4-CHLORO-2-((((3,4-DICHLOROPHENYL)AMINO)CARBONYL)AMINO)PHENOXY)BENZENESULFONIC ACID
• Q27126566
• UNII-4B88V7819F
• Sulcofuron [ISO]
• 5-Chloro-2-(4-chloro-2-(3-(3,4-dichlorophenyl)ureido)phenoxy)benzenesulfonic acid
• 5-chloro-2-(4-chloro-2-{[(3,4-dichlorophenyl)carbamoyl]amino}phenoxy)benzene-1-sulfonic acid
• NS00004874
• 24019-05-4
• CHEBI:59246
• DTXSID9058656
• SCHEMBL118616

• Inchi： 1S/C19H12Cl4N2O5S/c20-10-1-5-16(30-17-6-2-11(21)8-18(17)31(27,28)29)15(7-10)25-19(26)24-12-3-4-13(22)14(23)9-12/h1-9H,(H2,24,25,26)(H,27,28,29)
• InChI Key： MKUMTCOTMQPYTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)O)OC1=CC=C(C=C1NC(NC1C=CC(=C(C=1)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 519.92236
• Monoisotopic Mass: 519.922103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 5.3

Experimental Properties

• Density: 1.678
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 104.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers